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Compound of Interest

2-Chloro-5-hydroxypyridine-3-
Compound Name:
carbonitrile

cat. No.: B1367269

An In-depth Technical Guide to the Safe Handling of 2-Chloro-5-hydroxypyridine-3-
carbonitrile

This document provides a comprehensive technical guide on the safe handling, storage, and
emergency procedures for 2-Chloro-5-hydroxypyridine-3-carbonitrile. It is intended for
researchers, scientists, and drug development professionals who may work with this
compound. The protocols and recommendations outlined herein are synthesized from available
safety data for structurally similar compounds and established best practices in chemical
laboratory safety.

Compound Identification and Properties

2-Chloro-5-hydroxypyridine-3-carbonitrile is a substituted pyridine derivative. Its specific
arrangement of functional groups—a chloro group, a hydroxyl group, and a nitrile group on a
pyridine ring—makes it a valuable building block in medicinal chemistry and organic synthesis.
[1][2] However, these same features necessitate a thorough understanding of its potential
hazards.
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Identifier Value Source

2-Chloro-5-hydroxypyridine-3-

Chemical Name carbonitrile [31[4]
CAS Number 74650-75-2 [11[31[4][5]
Molecular Formula CeH3CIN20 [11[31[41[5]
Molecular Weight 154.55 g/mol [4115]
Purity Typically 297% [1][4]

2-chloro-5-hydroxy-3-
Synonyms Pyridinecarbonitrile, 2-chloro- [5]

5-hydroxynicotinonitrile

Hazard Assessment: A Data-Driven Approach

While a specific, comprehensive Safety Data Sheet (SDS) for 2-Chloro-5-hydroxypyridine-3-
carbonitrile is not consistently available, a robust hazard assessment can be constructed by
examining close structural analogues. Compounds like 2-Chloro-5-hydroxypyridine (CAS
41288-96-4) and 2-Chloro-3-hydroxypyridine exhibit a consistent hazard profile that can be
logically extrapolated.[6][7]

The primary hazards are associated with irritant properties, a common feature of halogenated
pyridines.

GHS Hazard Classification (Inferred from Analogues)
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Hazard Class Category Hazard Statement GHS Pictogram
Skin H315: Causes skin GHSO07 (Exclamation
: I Category 2 o
Corrosion/Irritation irritation Mark)
Serious Eye H319: Causes serious  GHSO07 (Exclamation
o Category 2A o
Damage/Irritation eye irritation Mark)
Specific Target Organ )
o ] H335: May cause GHSO07 (Exclamation
Toxicity (Single Category 3 ) o
respiratory irritation Mark)
Exposure)

Source: Inferred from data for 2-Chloro-5-hydroxypyridine and 2-Chloro-3-hydroxypyridine.[6]
[7]

Causality Behind Hazards:

Irritation: The electrophilic nature of the chlorinated pyridine ring can lead to reactions with
biological macromolecules in the skin, eyes, and respiratory tract, triggering an inflammatory
response perceived as irritation.[6][7]

Hazardous Decomposition: Like other chlorinated nitrogenous organic compounds, thermal
decomposition or combustion is expected to release toxic and irritating gases, including
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO3z), and hydrogen chloride
(HCI) gas.[7][8][9][10]

Exposure Control and Personal Protection

A multi-layered approach to exposure prevention is critical. This involves a combination of
engineering controls and appropriate Personal Protective Equipment (PPE).

Engineering Controls

The primary line of defense is to handle the compound in a controlled environment.

e Fume Hood: All weighing and manipulations of the solid compound or its solutions must be
conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.[7]
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o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.[10][11]

» Emergency Equipment: An eyewash station and a safety shower must be readily accessible
and in close proximity to the workstation.[9][10]

Personal Protective Equipment (PPE)

The selection of PPE is the final barrier between the researcher and the chemical.

e Eye and Face Protection: Wear tight-sealing safety goggles or a full-face shield to protect
against splashes or airborne particles.[7][8][9][11]

¢ Skin Protection:

o Gloves: Wear chemically resistant gloves, such as nitrile gloves. Always inspect gloves for
tears or punctures before use and change them immediately if contamination is
suspected.

o Lab Coat: A full-sleeved lab coat must be worn to protect skin and clothing.

o Respiratory Protection: If engineering controls fail or during a large spill, a NIOSH/MSHA or
European Standard EN 149 approved respirator may be necessary.[9]

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.
[8][9][11] Do not eat, drink, or smoke in the laboratory.[9][11]

Standard Operating Procedures: A Workflow for
Safety

Adherence to a strict, validated protocol minimizes risk during routine handling and storage.

Safe Handling Workflow

This workflow outlines the critical steps for safely handling 2-Chloro-5-hydroxypyridine-3-
carbonitrile from receipt to disposal.
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Caption: A step-by-step workflow for the safe handling of the compound.
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Storage and Incompatibility

Proper storage is crucial for maintaining the compound's integrity and preventing hazardous
reactions.

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][9]
[10][11] Commercial suppliers recommend room temperature storage.[4][5]

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[9]
The compound should also be protected from moisture.[7][12]

Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical.

First-Aid Measures

 Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable
for breathing.[7][8][9] If symptoms persist or if the person feels unwell, call a POISON
CENTER or doctor.[7][8][9]

» Skin Contact: If on skin, wash immediately with plenty of soap and water.[7][8][9] If skin
irritation occurs, seek medical advice/attention.[7][8][9] Contaminated clothing should be
removed and washed before reuse.[7]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[7][8][9][10] Remove
contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes.[7][8][9]
[10] If eye irritation persists, get medical advice/attention.[7][8][9][10]

 Ingestion: If swallowed, rinse the mouth with water.[9][11] Call a POISON CENTER or doctor
if you feel unwell.[9][11] Do NOT induce vomiting.[9]

Accidental Release and Fire-Fighting

o Spills: For a small spill, ensure adequate ventilation and wear full PPE.[7] Avoid dust
formation.[7][10] Carefully sweep or scoop up the solid material and place it into a suitable,
labeled container for disposal.[10]
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o Fire: In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide
as extinguishing media.[7] Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][10]

Emergency Response Decision Tree

This diagram provides a logical flow for responding to emergency situations.

Inhalation Skin Contact jon

Move to Fresh Air. Wash with Soap & Water. Rinse with Water for 15+ min. Rinse Mouth.
Keep comfortable. Remove contaminated clothing. Remove contacts if possible. Do NOT induce vomiting.

V/\
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\ 4
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Caption: A decision tree for first aid response following an exposure event.
Waste Disposal
Chemical waste must be handled responsibly to prevent environmental contamination.

» Procedure: Dispose of the contents and container at an approved waste disposal facility.[8]
[9][10][11] All disposal practices must be in accordance with federal, state, and local
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regulations. Do not release into the environment.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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